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An In-depth Technical Guide to the Safety Hazards and Handling of Dimethylglyoxime

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylglyoxime (DMG), a white crystalline powder with the chemical formula C₄H₈N₂O₂, is

an organic compound belonging to the oxime family.[1] It is widely recognized in analytical

chemistry as a highly selective chelating agent, particularly for the detection, quantification, and

precipitation of metal ions like nickel, palladium, and cobalt.[1][2][3] While indispensable for

these applications, its use necessitates a thorough understanding of its potential hazards and

the implementation of rigorous safety protocols. This guide provides a comprehensive overview

of the safety hazards, handling precautions, and emergency procedures associated with

dimethylglyoxime to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
Dimethylglyoxime is classified as a hazardous substance. Its primary hazards are its

flammability as a solid and its potential for oral toxicity.[4][5][6]

GHS Classification:

Flammable solids: Category 2[4][5][7]

Acute toxicity, oral: Category 3 (Toxic if swallowed) or Category 4 (Harmful if swallowed)[5][6]
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The table below summarizes the key hazard and precautionary statements associated with

dimethylglyoxime according to the Globally Harmonized System (GHS).
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Code Statement

Hazard Statements (H-Statements)

H228 Flammable solid.[4][5][7]

H301 / H302
Toxic if swallowed / Harmful if swallowed.[5][6]

[8]

Precautionary Statements (P-Statements)

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[4][5][7]

P240
Ground and bond container and receiving

equipment.[7]

P241
Use explosion-proof electrical/ventilating/lighting

equipment.[7]

P264
Wash hands and any exposed skin thoroughly

after handling.[5][9]

P270
Do not eat, drink or smoke when using this

product.[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[7]

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[10]

P370 + P378

In case of fire: Use water spray, alcohol-

resistant foam, dry chemical, or carbon dioxide

to extinguish.[4][5]

P405 Store locked up.[9][10]

P501
Dispose of contents/container to an approved

waste disposal plant.[5][9]

Physical and Chemical Properties
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Understanding the physical and chemical properties of dimethylglyoxime is crucial for its safe

handling and storage.

Property Value

Appearance
White crystalline powder or colorless solid.[1][2]

[6]

Molecular Formula C₄H₈N₂O₂[1][2]

Molar Mass 116.12 g/mol [1][3][6]

Melting Point 240 to 241 °C (Decomposes)[1][2][3]

Density 1.37 g/cm³[1][3]

Vapor Pressure 0.00069 mmHg[6]

Solubility

Poorly soluble in water; Soluble in ethanol,

methanol, acetone, ether, and pyridine.[1][2][6]

[8]

Autoignition Temperature No data available.[9]

Toxicological Information
The primary health risks associated with dimethylglyoxime are acute oral toxicity and irritation

to the skin, eyes, and respiratory system.[10][11][12]

Routes of Exposure & Health Effects:

Ingestion: Harmful or toxic if swallowed.[5][12] Accidental ingestion may cause serious

damage to health.[12]

Inhalation: Inhalation of dust may cause respiratory tract irritation.[11][12]

Skin Contact: May cause skin irritation.[11][12] Pre-existing dermatitis may be accentuated.

[12]

Eye Contact: May cause eye irritation, characterized by redness and tearing.[11][12]
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Toxicity Data Value Species

LDLo (Oral) 250 mg/kg Rat[12]

Note: Several safety data sheets indicate that comprehensive toxicological data is unavailable,

so the substance should be handled with care as if its properties are not fully investigated.[4]

[13][14]

Handling, Storage, and Incompatibility
5.1 Safe Handling

Work in a well-ventilated area, preferably under a chemical fume hood.[9][15]

Avoid the formation and inhalation of dust.[5][9][15]

Keep the substance away from all sources of ignition, including heat, sparks, open flames,

and hot surfaces.[4][7]

Use non-sparking tools and explosion-proof electrical equipment.[4][7]

Ground and bond all containers and receiving equipment to prevent static discharge.[4][7]

Wear appropriate Personal Protective Equipment (PPE) as detailed in Section 6.0.[4]

Practice good industrial hygiene: Wash hands thoroughly after handling and before eating,

drinking, or smoking.[4][5][9]

5.2 Storage

Store in a cool, dry, and well-ventilated area.[4][5][9]

Keep containers tightly closed to prevent contamination and moisture absorption.[4][5][9]

Protect from direct sunlight.[4]

Store locked up in a designated area.[9][10]
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Store away from incompatible materials.

5.3 Incompatible Materials

Strong oxidizing agents[14][16]

Strong acids and bases[4][12]

Reducing agents[12]

Exposure Controls and Personal Protective
Equipment (PPE)
To minimize exposure, the following engineering controls and PPE are mandatory.

Protection Type Specification

Engineering Controls

Use only in a well-ventilated area with local

exhaust ventilation or under a chemical fume

hood.[9][17] Ventilation equipment should be

explosion-proof.[11]

Eye/Face Protection

Wear chemical safety goggles or safety glasses

with side-shields conforming to EN166 or

NIOSH standards.[4][5][9]

Hand Protection

Wear protective gloves, such as nitrile rubber.

Inspect gloves prior to use and use proper

removal technique.[4][7][15]

Skin and Body Protection

Wear a lab coat or other protective clothing.[9]

[14] For significant risk, consider a flame-

retardant antistatic protective suit.[15]

Respiratory Protection

If dust is generated and engineering controls are

insufficient, use a NIOSH-approved particulate

respirator.[4][14][15]
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Emergency Procedures
7.1 First Aid Measures

Inhalation: Immediately move the affected person to fresh air.[4][5] If breathing is difficult or

stops, provide artificial respiration.[5] Seek medical attention if symptoms persist.[4]

Skin Contact: Remove all contaminated clothing immediately.[4] Wash the affected area

thoroughly with soap and plenty of water.[4][5] Seek medical attention if irritation develops or

persists.[4]

Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

holding the eyelids open.[4][11] Remove contact lenses if present and easy to do.[4] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with

water and have them drink two glasses of water at most.[5][13] Never give anything by

mouth to an unconscious person.[5] Seek immediate medical attention or call a poison

center.[9]

7.2 Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide (CO₂).[5][9][17]

Specific Hazards: The substance is a flammable solid.[4][7] Fine dust dispersed in air may

form an explosive mixture.[9][12] Hazardous combustion products include carbon monoxide

(CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[9][14]

Protective Actions: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[9] Use water spray to cool unopened containers.[5]

7.3 Accidental Release Measures (Spill Cleanup Protocol)

In the event of a spill, a systematic and cautious approach is required to prevent injury and

environmental contamination.

Protocol:
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Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area.[9]

[15] Remove all sources of ignition and ensure the area is well-ventilated.[4][5]

Don PPE: Before approaching the spill, put on the appropriate personal protective

equipment, including a respirator, chemical-resistant gloves, safety goggles, and protective

clothing.[4][9]

Contain Spill: Prevent the spilled material from entering drains, sewers, or waterways.[5][7]

[9]

Clean Up:

For small spills, gently sweep or scoop the material into a suitable, labeled container for

disposal.[5][9]

Avoid actions that generate dust clouds.[5][9] Using a wet-brushing method or an

electrically protected vacuum cleaner is recommended.[5]

Decontaminate: Clean the affected area thoroughly once the material has been collected.

Dispose: Seal the container with the collected material and dispose of it as hazardous waste

through a licensed disposal company, in accordance with all local and national regulations.[5]

[9]
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Caption: Workflow for handling a Dimethylglyoxime spill.
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Disposal Considerations
Unused dimethylglyoxime and contaminated waste must be treated as hazardous waste.[5]

Disposal should be carried out by a licensed disposal company in strict accordance with local,

state, and federal environmental regulations.[5][9] Do not mix with other waste.[5] Uncleaned

containers should be handled as if they contain the product itself.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety hazards and handling precautions for
Dimethylglyoxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3433209#safety-hazards-and-handling-precautions-
for-dimethylglyoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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